Cas no 1782483-06-0 (3-bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole
• CAS No: 1782483-06-0
• MF: C₆H₁₀BrN₃O
• MW: 220.067100048065
• CID: 6138199
• PubChem ID: 83889159
• Update Time: 2024-01-12

3-bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole
• 3-Bromo-5-(ethoxymethyl)-1-methyl-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-bromo-5-(ethoxymethyl)-1-methyl-
• EN300-1590889
• 1782483-06-0

• Inchi： 1S/C6H10BrN3O/c1-3-11-4-5-8-6(7)9-10(5)2/h3-4H2,1-2H3
• InChI Key： SVAMKUKBVAIYMT-UHFFFAOYSA-N
• SMILES： N1(C)C(COCC)=NC(Br)=N1

Computed Properties

• Exact Mass: 219.00072g/mol
• Monoisotopic Mass: 219.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 311.6±44.0 °C(Predicted)
• pka: 0.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides